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Compound of Interest

Compound Name: Nystatin

Cat. No.: B10754188 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nystatin is a polyene macrolide antibiotic produced by Streptomyces noursei. It is a well-

established antifungal agent effective against a wide range of yeasts and molds.[1][2] Its

primary application is in the treatment of Candida infections. In the laboratory, Nystatin serves

as a crucial control and investigational agent in antifungal susceptibility testing. These

application notes provide detailed protocols for the preparation and use of Nystatin in in vitro

antifungal assays, including broth microdilution and disk diffusion methods, to determine the

susceptibility of fungal isolates.

Mechanism of Action
Nystatin exerts its antifungal effect by binding to ergosterol, a primary sterol component of the

fungal cell membrane.[1][3] This binding leads to the formation of pores or channels in the

membrane, disrupting its integrity.[3][4] The altered permeability allows for the leakage of

essential intracellular components, such as potassium ions (K+), leading to cellular acidification

and ultimately, fungal cell death.[1][3] Because Nystatin has a higher affinity for ergosterol than

for cholesterol, the predominant sterol in mammalian cell membranes, it exhibits selective

toxicity towards fungi.[4]
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Figure 1. Mechanism of action of Nystatin.

Preparation of Nystatin Stock Solutions
Due to its poor solubility in water, Nystatin stock solutions are typically prepared using organic

solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Materials:

Nystatin powder (store protected from light and moisture)
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Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile microcentrifuge tubes or vials

Vortex mixer

Protocol:

Weighing: Accurately weigh the desired amount of Nystatin powder in a sterile

microcentrifuge tube.

Dissolving: Add the appropriate volume of DMSO or DMF to achieve the desired stock

concentration (e.g., 10 mg/mL). Nystatin is soluble in DMSO up to 5 mg/ml and freely

soluble in DMF.

Vortexing: Vortex the mixture vigorously until the Nystatin is completely dissolved. The

solution should be clear and yellow.

Storage: Aliquot the stock solution into sterile, light-protected tubes and store at -20°C.

Aqueous suspensions of Nystatin lose activity quickly, but stock solutions in DMSO or DMF

are more stable.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10754188?utm_src=pdf-body
https://www.benchchem.com/product/b10754188?utm_src=pdf-body
https://www.benchchem.com/product/b10754188?utm_src=pdf-body
https://www.benchchem.com/product/b10754188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh Nystatin
Powder

Add DMSO or DMF

Vortex to Dissolve

Completely
Dissolved?

No

Aliquot into Light-
Protected Tubes

Yes

Store at -20°C

End
 

Start

Prepare Serial Dilutions
of Nystatin in 96-Well Plate

Prepare Fungal Inoculum
(0.5 McFarland)

Inoculate Wells with
Fungal Suspension

Incubate Plate
(35-37°C, 24-48h)

Determine MIC
(Visually or Spectrophotometrically)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10754188?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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